Cas no 2548983-92-0 (2-cyclopropyl-4-ethyl-6-(4-methanesulfonylpiperazin-1-yl)pyrimidine)

• Product Name: 2-cyclopropyl-4-ethyl-6-(4-methanesulfonylpiperazin-1-yl)pyrimidine
• CAS No: 2548983-92-0
• MF: C₁₄H₂₂N₄O₂S
• MW: 310.415081501007
• CID: 5311660
• PubChem ID: 154828916
• Update Time: 2025-10-31

2-cyclopropyl-4-ethyl-6-(4-methanesulfonylpiperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2548983-92-0
• F6789-4376
• AKOS040730433
• 2-cyclopropyl-4-ethyl-6-(4-methanesulfonylpiperazin-1-yl)pyrimidine
• 2-Cyclopropyl-4-ethyl-6-[4-(methylsulfonyl)-1-piperazinyl]pyrimidine

• Inchi： 1S/C14H22N4O2S/c1-3-12-10-13(16-14(15-12)11-4-5-11)17-6-8-18(9-7-17)21(2,19)20/h10-11H,3-9H2,1-2H3
• InChI Key： FNVBXPRLMRIRAF-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(N2CCN(S(C)(=O)=O)CC2)=CC(CC)=N1

Computed Properties

• Exact Mass: 310.14634713g/mol
• Monoisotopic Mass: 310.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 497.4±55.0 °C(Predicted)
• pka: 8.69±0.41(Predicted)

Additional information on 2-cyclopropyl-4-ethyl-6-(4-methanesulfonylpiperazin-1-yl)pyrimidine

Introduction to 2-cyclopropyl-4-ethyl-6-(4-methanesulfonylpiperazin-1-yl)pyrimidine (CAS No. 2548983-92-0)

2-cyclopropyl-4-ethyl-6-(4-methanesulfonylpiperazin-1-yl)pyrimidine, identified by its Chemical Abstracts Service (CAS) number 2548983-92-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This pyrimidine derivative features a unique structural framework that has garnered attention for its potential biological activity and mechanistic insights into therapeutic applications. The presence of a cyclopropyl group, an ethyl substituent, and a methanesulfonylpiperazine moiety contributes to its distinct chemical properties and biological interactions, making it a valuable candidate for further investigation.

The compound's structure is characterized by a pyrimidine core, which is a common scaffold in many biologically active molecules, particularly in the realm of antiviral, anticancer, and anti-inflammatory agents. The cyclopropyl group at the 2-position introduces steric hindrance, which can influence binding affinity and selectivity when interacting with biological targets. The ethyl group at the 4-position further modulates the electronic and steric environment of the molecule, potentially affecting its solubility and metabolic stability. The key feature, however, is the 4-methanesulfonylpiperazin-1-yl substituent at the 6-position, which is known to enhance binding interactions with certain protein targets by forming hydrogen bonds and salt bridges.

In recent years, there has been growing interest in pyrimidine derivatives as pharmacological agents due to their versatility and efficacy. The specific combination of functional groups in 2-cyclopropyl-4-ethyl-6-(4-methanesulfonylpiperazin-1-yl)pyrimidine positions it as a promising candidate for further exploration in medicinal chemistry. Preliminary studies have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, its structural motif is reminiscent of molecules that have shown promise in targeting kinases and other enzymes implicated in cancer progression.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for the development of novel therapeutics. The methanesulfonylpiperazine moiety is particularly noteworthy, as it has been successfully incorporated into several drugs that target central nervous system disorders and inflammatory conditions. By leveraging this moiety's ability to interact with biological targets, researchers aim to design molecules with improved pharmacokinetic profiles and reduced side effects. The cyclopropyl and ethyl substituents further refine the compound's interaction profile, offering opportunities to optimize potency and selectivity.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-cyclopropyl-4-ethyl-6-(4-methanesulfonylpiperazin-1-yl)pyrimidine for potential biological activity. Molecular docking studies have been instrumental in predicting how this molecule might bind to its target proteins, providing insights into its mechanism of action. These studies have highlighted the importance of the 4-methanesulfonylpiperazin-1-yl group in mediating interactions with key enzymes, suggesting that it could be a critical determinant of the compound's biological efficacy.

In addition to computational approaches, experimental validation has played a crucial role in assessing the potential of this compound. In vitro assays have been conducted to evaluate its activity against relevant biological targets, including kinases and other enzymes involved in disease pathways. Initial results have been encouraging, demonstrating that 2-cyclopropyl-4-ethyl-6-(4-methanesulfonylpiperazin-1-yl)pyrimidine can modulate the activity of these targets with high specificity. This has prompted further investigation into its potential as a therapeutic agent.

The synthesis of this compound presents an interesting challenge due to its complex structural features. Advanced synthetic methodologies have been employed to construct the pyrimidine core while introducing the cyclopropyl, ethyl, and methanesulfonylpiperazine groups with high precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in establishing the connectivity between these functional groups. The successful synthesis of 2-cyclopropyl-4-ethyl-6-(4-methanesulfonylpiperazin-1-yl)pyrimidine underscores the growing capabilities of modern organic synthesis in producing complex molecules tailored for pharmaceutical applications.

The pharmacological potential of this compound is further supported by its favorable physicochemical properties. Its solubility profile, metabolic stability, and membrane permeability are all critical factors that influence its suitability as a drug candidate. Preliminary data suggest that 2-cyclopropyl-4-ethyl-6-(4-methanesulfonylpiperazin-1-y l)pyrimidine exhibits good solubility in both aqueous and organic solvents, which could facilitate formulation development. Additionally, its metabolic stability indicates that it may have a prolonged half-life in vivo, enhancing its therapeutic efficacy.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-cyclopropyl - 4 - ethy l - 6 - ( 4 - methanesulfony lpiperazin - 1 - yl ) pyrimidine will play an increasingly important role in drug discovery efforts. The combination of structural features that enhance binding affinity with biological targets makes it a versatile scaffold for designing novel therapeutics. Future studies will likely focus on optimizing its pharmacological properties through structure-based drug design approaches.

The broader implications of this research extend beyond individual compounds to the advancement of pharmaceutical chemistry as a whole. The development of new synthetic methodologies and computational tools has accelerated the pace at which novel drug candidates can be identified and validated. This progress is essential for addressing unmet medical needs and improving patient outcomes worldwide.